2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-2H-chromen-7-yl butanoate

• Molecular Formula: C22H17NO4S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: [2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] butanoate
• InChI: InChI=1S/C22H17NO4S/c1-2-6-20(24)26-16-10-9-15-11-17(22(25)27-19(15)12-16)18-13-28-21(23-18)14-7-4-3-5-8-14/h3-5,7-13H,2,6H2,1H3
• InChI Key: JLZTVIOFDLVUSK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CSC(=N3)C4=CC=CC=C4

Description

2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-2H-chromen-7-yl butanoate is a synthetic coumarin derivative functionalized with a 2-phenyl-1,3-thiazole moiety at the 3-position and a butanoate ester at the 7-position. Coumarins are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties .

Biological Activity

The compound 2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-2H-chromen-7-yl butanoate is a hybrid structure featuring a chromenone core fused with a thiazole moiety. This unique combination suggests potential biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-2H-chromen-7-yl butanoate is $C_{18}H_{16}N_{2}O_{3}S$ with a molecular weight of approximately 344.39 g/mol. The compound's structure can be broken down into two primary components: the chromenone and the thiazole ring, both known for their diverse biological activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazole derivatives, suggesting that compounds containing this moiety exhibit significant activity against various microbial strains. For instance, derivatives similar to the target compound have shown promising results against Mycobacterium tuberculosis and other pathogens .

Anticancer Properties

Thiazole-containing compounds have been reported to possess anticancer activity. For example, certain thiazole derivatives exhibit cytotoxic effects against cancer cell lines such as A-431 and Jurkat cells, with IC50 values indicating potent activity . The presence of electron-withdrawing groups in the phenyl ring enhances this activity, suggesting a structure–activity relationship (SAR) that could be applicable to 2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-2H-chromen-7-yl butanoate.

Anti-inflammatory Effects

The compound's potential anti-inflammatory effects are supported by studies showing that thiazole derivatives can inhibit pro-inflammatory cytokines and pathways . This is particularly relevant for therapeutic applications in diseases characterized by chronic inflammation.

The proposed mechanisms of action for thiazole derivatives include:

• Inhibition of Enzymatic Activity : Compounds may inhibit specific enzymes involved in metabolic pathways of pathogens or cancer cells.
• Interaction with DNA/RNA : Some studies suggest that thiazole derivatives can intercalate with nucleic acids, disrupting replication and transcription processes.
• Modulation of Signaling Pathways : These compounds may influence various signaling pathways related to cell survival and proliferation.

Study on Antimicrobial Efficacy

A recent investigation assessed the antimicrobial efficacy of structurally similar thiazole derivatives against Staphylococcus aureus and Escherichia coli. Results indicated that the most active compounds had minimum inhibitory concentrations (MIC) ranging from 0.5 to 8 µg/mL, demonstrating significant potential for further development .

Evaluation of Anticancer Activity

In vitro studies conducted on A-431 cell lines revealed that certain thiazole derivatives exhibited cytotoxic effects with IC50 values below 10 µM. The SAR analysis indicated that modifications on the phenyl ring significantly influenced potency .

Data Summary Table

Biological Activity	Target Organism/Cell Line	IC50/MIC Values	Reference
Antimicrobial	Staphylococcus aureus	0.5 - 8 µg/mL
Antimicrobial	Escherichia coli	0.5 - 8 µg/mL
Anticancer	A-431 Cell Line	<10 µM
Anti-inflammatory	Various	Not specified

Scientific Research Applications

Acetylcholinesterase Inhibition

Recent studies have demonstrated that compounds with a coumarin-thiazole hybrid structure exhibit potent acetylcholinesterase (AChE) inhibitory activity. This is particularly relevant for the treatment of Alzheimer's disease, where AChE inhibitors can enhance acetylcholine levels in the brain, potentially alleviating cognitive decline. For instance, a related study showed that derivatives of 4-hydroxycoumarin coupled with thiazole exhibited strong AChE inhibition, suggesting that similar compounds may also be effective .

Anticancer Properties

Compounds derived from coumarins have been investigated for their anticancer properties. The incorporation of thiazole rings has been shown to enhance cytotoxicity against various cancer cell lines. For example, thiazole-coumarin derivatives have demonstrated significant growth inhibition in breast and lung cancer cells through mechanisms involving apoptosis and cell cycle arrest .

Antimicrobial Activity

There is emerging evidence that thiazole-containing compounds exhibit antimicrobial properties. The combination of thiazole and coumarin structures has been linked to enhanced antibacterial and antifungal activities, making these compounds potential candidates for developing new antimicrobial agents .

Case Study 1: Alzheimer's Disease

A study focused on synthesizing thiazole-coumarin derivatives revealed that one compound exhibited an IC50 value of 2.7 µM against AChE, indicating strong inhibitory potential . Molecular docking studies further elucidated the binding interactions between these compounds and the AChE active site, providing insights into their mechanism of action.

Case Study 2: Cancer Treatment

In vitro assays conducted on various thiazole-coumarin derivatives showed promising results against different cancer cell lines. One derivative demonstrated a significant reduction in cell viability in MCF-7 (breast cancer) and A549 (lung cancer) cells, with mechanisms involving apoptosis confirmed through flow cytometry analysis .

Summary Table of Biological Activities

Biological Activity	Compound Type	Reference
Acetylcholinesterase Inhibition	Thiazole-Coumarin Derivatives
Anticancer Activity	Thiazole-Coumarin Derivatives
Antimicrobial Activity	Thiazole-Coumarin Derivatives

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Analogues

The compound’s structural analogs can be categorized based on substitutions at the chromen (coumarin) core:

Compound Name	Molecular Formula	MW	Substituents	Key Functional Groups
2-oxo-3-(2-phenyl-1,3-thiazol-4-yl)-2H-chromen-7-yl butanoate (Target)	C₂₂H₁₇NO₄S	391.44	Thiazole (3-position), butanoate (7-position)	Thiazole (S, N), ester
[6-Chloro-2-oxo-3-[(3-oxo-3-phenylmethoxypropyl)carbamoyl]chromen-7-yl] butanoate	C₂₄H₂₁ClN₂O₇	509.89	Chloro (6-position), carbamoyl (3-position)	Carbamoyl, chloro, ester
[2-(8-Methyl-4-oxo-3-phenyl-chromen-7-yl)oxy-2-oxo-ethyl] 2-methoxyacetate (19-2796)	C₂₁H₁₈O₇	382.36	Methyl (8-position), methoxyacetate (7-position)	Methoxy, ester
Allyl 3-oxo-2-(2-phenylhydrazone) butanoate	C₁₃H₁₄N₂O₃	246.26	Allyl ester, phenylhydrazone	Hydrazone, ester

Key Observations :

• Thiazole vs. Carbamoyl/Chloro : The thiazole group in the target compound introduces sulfur and nitrogen atoms, which may enhance hydrogen-bonding capacity (e.g., acting as acceptors) compared to chloro- or carbamoyl-substituted coumarins .
• Phenyl Substituents : The phenyl group on the thiazole ring enables π-π stacking interactions, similar to 3-phenylchromen derivatives like 19-2796, but with added heterocyclic rigidity .

Hydrogen Bonding and Crystallographic Behavior

The thiazole ring’s nitrogen and sulfur atoms contribute to distinct hydrogen-bonding patterns compared to oxygen-rich analogs. For example:

• Target Compound : Predicted to act as a hydrogen-bond acceptor via thiazole-N and ester carbonyl groups, with a polar surface area (PSA) comparable to ~108 Ų (similar to ’s compound).
• Carbamoyl Analogue (): Contains 7 hydrogen-bond acceptors and 1 donor, facilitating dense crystal packing .
• Methoxyacetate Derivative (19-2796) : Methoxy groups may participate in weaker C–H···O interactions, reducing lattice stability compared to thiazole-based systems .

Crystallographic validation using SHELX software (e.g., SHELXL for refinement) ensures accurate structural determination, critical for comparing bond lengths and angles across analogs .